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Compound Focus: Heptyl 1-thiohexopyranoside

CAS No.: 85618-20-8

Cat. No.: S591824

Get Quote

Chemical Identity of Heptyl 1-thiohexopyranoside

The table below summarizes the key chemical identifiers for heptyl 1-thiohexopyranoside (also known as

heptyl 1-thio-β-D-glucopyranoside) [1] [2].

Property Value / Description

IUPAC Name (2S,3R,4S,5S,6R)-2-heptylsulfanyl-6-(hydroxymethyl)oxane-3,4,5-triol [1]

Molecular Formula C₁₃H₂₆O₅S [1]

Average Mass 294.41 g/mol [1] [2]

Systematic Name heptyl 1-thio-beta-D-glucopyranoside [1]

DrugBank ID DB04450 (Experimental) [1]

Canonical SMILES CCCCCCCS[C@H]1C@@HCO)O)O)O [1]

InChIKey HPEGNLMTTNTJSP-LBELIVKGSA-N [1]
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Frequently Asked Questions

Q1: What is the primary application of heptyl 1-thiohexopyranoside in research? It is used in structural

biology and drug development. The DrugBank database lists it as an experimental ligand with reported

interactions with several protein targets, including Rhodopsin and NADPH:ferredoxin reductase [1].

Q2: I have limited reference standards. How can I monitor my compound's stability over time? You

can use the Linear Calibration using Two Reference Substances (LCTRS) method. This approach is

valuable for HPLC-based stability studies when you have a minimal amount of the reference substance for

your target analyte [3].

Principle: A linear relationship exists between the retention times ((t_R)) of compounds on different

HPLC systems. By using just two reference points, you can predict the retention time of your analyte,
which can then be used to track it in stability samples [3].

Procedure:
Select two reference substances that are stable and well-characterized.

Run your HPLC method and record their retention times.
Establish a linear calibration curve ( (t_{R}coli = a \times St_{R} + b) ), where (St_R) is the

"standard retention time" (the arithmetic average of retention times for a compound across
multiple systems) [3].

Use this calibration to predict the retention time of heptyl 1-thiohexopyranoside and identify it
in your sample runs.

Q3: What analytical techniques are suitable for analyzing this compound? Based on its properties, the

following techniques are well-suited:

HPLC: Ideal for quantifying the concentration of your compound and detecting its potential

degradation products in solution [3].
UV-Vis Spectroscopy: This technique measures the absorption of UV or visible light. You can use it

to obtain an absorption spectrum, check for changes over time (indicating degradation), and quantify
concentration using the Beer-Lambert Law ((A = \epsilon l c)) [4].

Troubleshooting Common Experimental Issues

Problem Potential Cause Solution
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| Unidentified peaks in HPLC chromatogram | Degradation of the parent compound in solution. | 1.

Compare retention times with predicted values using the LCTRS method [3]. 2. Use a mass spectrometer

(LC-MS) to identify the molecular weight of the degradants. | | Low signal-to-noise in UV-Vis detection |

Sample concentration is too low, or the solvent is inappropriate. | 1. Concentrate your sample. 2. Ensure the

solvent does not absorb significantly at your analyte's (\lambda_{max}). Use high-purity solvents like water

or methanol [4]. 3. Use a cuvette with a longer path length to increase absorbance [4]. | | Inconsistent

analytical results | Compound instability due to pH, temperature, or oxidation. | 1. Prepare fresh solutions

and analyze immediately. 2. Control storage conditions: Store solutions at low temperatures (e.g., -20°C),

under an inert atmosphere (e.g., nitrogen), and in buffered solutions at a stable pH. 3. Use amber vials or

store in the dark to prevent photodegradation. |

Experimental Protocol: Stability Assessment via HPLC
and UV-Vis

This workflow outlines a standard procedure for assessing the stability of heptyl 1-thiohexopyranoside in

solution.
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Start Stability Assessment

Prepare Solution
- Use volatile buffer (e.g., ammonium acetate)

- Note: Phosphate buffers can 
interfere with MS detection if used

Store Aliquots
- Under various stress conditions
(e.g., different temperatures, pH)

Analyze Time-Point Aliquots

UV-Vis Spectroscopy HPLC Analysis

Collect Data
- UV: Absorbance at λ_max

- HPLC: Peak area and new peaks

Interpret Results
- Decrease in main peak = Degradation
- Increase in new peaks = Degradants

Report Stability Profile

Click to download full resolution via product page
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1. Solution Preparation

Prepare a stock solution of heptyl 1-thiohexopyranoside in a suitable volatile buffer (e.g.,
ammonium acetate) for compatibility with downstream LC-MS analysis if needed.

Aliquot the solution into vials for exposure to different stability stress conditions.

2. Stability Stress Conditions

Store aliquots under various conditions, such as:

Different temperatures (e.g., 4°C, 25°C, 40°C).
Different pH buffers.

Exposure to light.

3. Analysis of Time-point Aliquots

UV-Vis Spectroscopy [4]:

Use a quartz cuvette for UV range analysis.
Blank the instrument with the pure solvent.

Measure the absorbance of your sample at its characteristic absorption wavelength
((\lambda_{max})) over time.

A decrease in absorbance at (\lambda_{max}) can indicate degradation.
HPLC Analysis [3]:

Use the LCTRS method with two stable reference compounds to accurately identify the peak
for heptyl 1-thiohexopyranoside.

Monitor the chromatogram for a decrease in the area of the main peak and the appearance of
new peaks, which signify degradation products.

4. Data Interpretation

Plot the peak area (from HPLC) or absorbance (from UV-Vis) against time to determine the
degradation rate.

Identify the conditions under which the compound remains most stable.

Need Custom Synthesis?
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To cite this document: Smolecule. [heptyl 1-thiohexopyranoside stability in solution]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b591824#heptyl-1-

thiohexopyranoside-stability-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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